Cas no 328543-09-5 (AG14361)

• Product Name: AG14361
• CAS No: 328543-09-5
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• MDL: MFCD18385009
• CID: 823085
• PubChem ID: 9840076
• Update Time: 2025-04-19

AG14361 Chemical and Physical Properties

Names and Identifiers

• AG14361
• Imidazo[4,5,1-jk][1,4]benzodiazepin-7(4H)-one, 2-[4-[(dimethylamino)methyl]phenyl]-5,6-dihydro-
• AG-14361
• 2-[4-[(Dimethylamino)methyl]phenyl]-5,6-dihydroimidazo[4,5,1-jk][1,4]benzodiazepin-7(4H)-one
• 1-(4-((Dimethylamino)methyl)phenyl)-8,9-dihydro-2,7,9a-triazabenzo[cd]azulen-6(7H)-one
• AG-014361
• BDBM50122776
• TBI-361
• 48N0U0K50I
• 328543-09-5
• SCHEMBL6196282
• J-507662
• BRD-K00615600-001-13-7
• s2178
• 2-{4-[(DIMETHYLAMINO)METHYL]PHENYL}-1,3,10-TRIAZATRICYCLO[6.4.1.0?,(1)(3)]TRIDECA-2,4,6,8(13)-TETRAEN-9-ONE
• MLS006011157
• SW219936-1
• MFCD18385009
• MLS001065917
• 2-[4-[(Dimethylamino)methyl]phenyl]-5,6-dihydro-imidazo[4,5,1-jk][1,4]benzodiazepin-7(4H)-one
• F52499
• HMS2210M16
• SMR000486393
• CHEBI:92015
• AKOS027422817
• cid_9840076
• AG14361?
• Q27074337
• Imidazo(4,5,1-jk)(1,4)benzodiazepin-7(4H)-one, 2-(4-((dimethylamino)methyl)phenyl)-5,6-dihydro-
• AC-33043
• BRD-K00615600-001-12-9
• BCP02449
• NCGC00168108-05
• NCGC00168108-03
• 2-[4-[(dimethylamino)methyl]phenyl]-1,3,10-triazatricyclo[6.4.1.04,13]trideca-2,4,6,8(13)-tetraen-9-one
• CHEMBL65892
• CS-0175
• HY-12032
• 1-(4-Dimethylaminomethyl-phenyl)-8,9-dihydro-7H-2,7,9a-triaza-benzo[cd]azulen-6-one
• NCGC00168108-02
• AS-19398
• HMS3349J15
• EX-A2376
• DTXSID80186513
• DTXCID20109004
• HMS3655J06
• 2-[4-[(dimethylamino)methyl]phenyl]-1,3,10-triazatricyclo[6.4.1.0^{4,13]trideca-2,4,6,8(13)-tetraen-9-one
• GLXC-10754
• AG 14361
• 1-(4-((dimethylamino)methyl)phenyl)-8,9-dihydro-2,7,9a-triazabenzo[cd]azulen-6(7H)-one.
• UNII-48N0U0K50I
• GTPL8094
• CCG-264937

• MDL： MFCD18385009
• Inchi： 1S/C19H20N4O/c1-22(2)12-13-6-8-14(9-7-13)18-21-16-5-3-4-15-17(16)23(18)11-10-20-19(15)24/h3-9H,10-12H2,1-2H3,(H,20,24)
• InChI Key： SEKJSSBJKFLZIT-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=C2N(C(C2C=CC(=CC=2)CN(C)C)=N3)CCN1

Computed Properties

• Exact Mass: 320.16371127g/mol
• Monoisotopic Mass: 320.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.27
• Melting Point: 216-218°C

AG14361 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles
• Pharmaceutical and Biochemical Products Medical Disease Classifications
• Other Chemical Reagents